Cas no 220822-26-4 (4-3-(4-Methylpiperazin-1-yl)propoxyaniline)

• Product Name: 4-3-(4-Methylpiperazin-1-yl)propoxyaniline
• CAS No: 220822-26-4
• MF: C₁₄H₂₃N₃O
• MW: 249.35192322731
• MDL: MFCD11551843
• CID: 1410140
• PubChem ID: 22124604
• Update Time: 2025-07-02

4-3-(4-Methylpiperazin-1-yl)propoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[3-(4-methyl-1-piperazinyl)propoxy]-
• 4-[3-(4-methylpierazin-1-yl)propoxy]aniline
• 4-[3-(4-methylpiperazin-1-yl)propoxy]aniline
• 220822-26-4
• SCHEMBL76269
• 4-(3-(4-Methylpiperazin-1-yl)propoxy)aniline
• EN300-263397
• AKOS005926978
• MFCD11551843
• 4-[3-(4-Methyl-piperazin-1-yl)-propoxy]-phenylamine
• 4-[3-(4-Methylpiperazin-1-yl)-propoxy]-phenylamine
• AHACBCCMXMDLCU-UHFFFAOYSA-N
• DTXSID80622628
• CS-0243417
• NS-03686
• Z405626512
• 4-[3-(4-Methylpiperazin-1-yl)-propoxyl]-phenylamine
• 4-3-(4-Methylpiperazin-1-yl)propoxyaniline

• MDL： MFCD11551843
• Inchi： 1S/C14H23N3O/c1-16-8-10-17(11-9-16)7-2-12-18-14-5-3-13(15)4-6-14/h3-6H,2,7-12,15H2,1H3
• InChI Key： AHACBCCMXMDLCU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCCN1CCN(C)CC1

Computed Properties

• Exact Mass: 249.18429
• Monoisotopic Mass: 249.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 406.9±35.0 °C at 760 mmHg
• Flash Point: 199.9±25.9 °C
• PSA: 41.73
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-3-(4-Methylpiperazin-1-yl)propoxyaniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-3-(4-Methylpiperazin-1-yl)propoxyaniline

Recent Advances in the Study of 4-3-(4-Methylpiperazin-1-yl)propoxyaniline (CAS: 220822-26-4)

The compound 4-3-(4-Methylpiperazin-1-yl)propoxyaniline (CAS: 220822-26-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 4-3-(4-Methylpiperazin-1-yl)propoxyaniline. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that reduces byproduct formation and improves scalability. This advancement is crucial for the large-scale production required for preclinical and clinical studies.

Pharmacological investigations have revealed that 4-3-(4-Methylpiperazin-1-yl)propoxyaniline exhibits potent activity as a kinase inhibitor, particularly targeting specific pathways involved in cancer cell proliferation. In vitro and in vivo studies have shown significant inhibition of tumor growth in models of breast and lung cancer, with minimal off-target effects. These findings suggest its potential as a lead compound for developing novel anticancer therapies.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. A recent pharmacokinetic study highlighted its favorable bioavailability and stability, which are critical factors for its development as a therapeutic agent. Additionally, molecular docking studies have provided insights into its binding interactions with target proteins, aiding in the design of more potent derivatives.

In conclusion, 4-3-(4-Methylpiperazin-1-yl)propoxyaniline (CAS: 220822-26-4) represents a promising candidate for further drug development. Its unique pharmacological profile, combined with recent advancements in synthesis and understanding of its mechanisms, positions it as a valuable molecule in the quest for new therapeutic options. Future research should focus on clinical trials to evaluate its efficacy and safety in human subjects.